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Compound of Interest

Compound Name: Galanin Receptor Ligand M35

Cat. No.: B8249358

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Galanin Receptor Ligand M35. It outlines the
necessary personal protective equipment (PPE), handling procedures, storage conditions, and
disposal methods to ensure a safe laboratory environment.

Immediate Safety Information

Conflicting information exists regarding the hazard classification of Galanin Receptor Ligand
M35. One safety data sheet (SDS) classifies it as harmful if swallowed and very toxic to aquatic
life with long-lasting effects, while another states it is not a hazardous substance.[1] Given this
discrepancy, it is imperative to handle M35 with a high degree of caution and adhere to the
more stringent safety protocols outlined below.

Personal Protective Equipment (PPE)

When handling M35, the following personal protective equipment is mandatory:
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PPE Category

Specific Requirements

Eye Protection

Safety goggles with side-shields.

Hand Protection

Protective gloves.

Body Protection

Impervious clothing.

Respiratory Protection

A suitable respirator should be used, especially
when handling the lyophilized powder to avoid

inhalation of dust or aerosols.

Emergency First Aid Procedures

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of
water, removing any contact lenses. Ensure
adequate flushing by separating the eyelids with

fingers. Seek prompt medical attention.[1][2]

Skin Contact

Rinse the affected skin thoroughly with large
amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

[2]

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o ]
resuscitation (CPR). Avoid mouth-to-mouth
resuscitation.[1][2]
Wash out the mouth with water. Do NOT induce
Ingestion vomiting. Seek immediate medical attention.[1]

[2]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of Galanin Receptor Ligand

M35 and to ensure the safety of laboratory personnel.
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Handling Protocols

o Ventilation: Always work in a well-ventilated area with an appropriate exhaust system to
minimize inhalation exposure.[1][2]

» Avoid Contact: Take all necessary precautions to avoid contact with eyes and skin, as well as
inhalation of dust or aerosols.[1][2]

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat,
drink, or smoke in the laboratory.[1]

o Preparation of Solutions:

o Allow the lyophilized peptide to warm to room temperature in a desiccator before opening
the vial to avoid moisture absorption.[3][4]

o For peptides containing amino acids prone to oxidation (like Cys, Met, or Trp), use
oxygen-free solvents.[3]

o Test solubility with a small amount of the product first.[3] If insoluble in water, dimethyl
sulfoxide (DMSOQO) can be used.[3] Dissolve the peptide in a minimal amount of 50% (v/v)
DMSO/water mixture and then dilute to the desired concentration.[3]

Storage Conditions
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Storage . .
Form Duration Additional Notes
Temperature
Store away from
bright light and
N moisture.[3][4][5] For
Lyophilized Powder -20°C Several years
extended long-term
storage, -80°C is
recommended.[6]
Keep in a tightly
sealed container,
In Solvent -80°C Up to 6 months )
away from moisture.
[6]
Keep in a tightly
sealed container,
-20°C Up to 1 month

away from moisture.

[6]

Note: To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the
peptide into single-use vials upon receipt.[3][5]

Physicochemical and Biological Data

Property Value

Molecular Formula C107H153N27026[2]

Molecular Weight 2233.60 g/mol [2]

Appearance White to off-white solid[7]

Purity >98.0%

Solubility DMSO: 90 mg/mL, Water: 50 mg/mL][8]
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Receptor Binding Affinity Value

Kd 0.1 nM[6][8]
Ki (human GalR1) 0.11 nM[6][9]
Ki (human GalR2) 2.0 nM[6][9]

Experimental Protocols
In Vitro: Inhibition of Forskolin-Stimulated cAMP

Production
Galanin Receptor Ligand M35 exhibits a dual effect on cAMP production in Rin m 5F cells.[1]
[10]

» Antagonist Activity: At low concentrations (e.g., 1 nM), M35 can reverse the inhibitory effect
of galanin (10 nM) on forskolin-stimulated cAMP production.[1][11]

o Agonist Activity: At higher concentrations (15 nM and 30 nM), M35 acts as a galanin receptor
agonist, inhibiting forskolin-stimulated cAMP production.[1][11]

In Vivo: Animal Studies

o Administration: For in vivo studies in rats, M35 has been administered via
intracerebroventricular (i.c.v.) injection.[6]

o Dosage Example: A dose of 6 nM in 10 yL has been used to study its effects on learning and

memory in male Sprague-Dawley rats.[6]

o Solution Preparation for In Vivo Use: A common vehicle for in vivo administration is a solution
of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. The solubility in this vehicle is
> 2.5 mg/mL.[1] It is recommended to prepare the working solution fresh on the day of the
experiment.[1][11]

Galanin Receptor Sighaling Pathway
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Galanin receptors (GalR1, GalR2, and GalR3) are G protein-coupled receptors (GPCRs) that
mediate the diverse physiological effects of galanin. GalR1 and GalR3 primarily couple to Gi/o
proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cCAMP
levels. In contrast, GalR2 mainly signals through Gg/11 proteins, which activates
phospholipase C and leads to an increase in intracellular calcium.
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Caption: Galanin receptor signaling pathways.

Disposal Plan

Proper disposal of Galanin Receptor Ligand M35 and its containers is essential to prevent
environmental contamination and ensure laboratory safety.

o Waste Disposal: Dispose of the contents and the container at an approved waste disposal
plant.[1] Follow all local, state, and federal regulations for chemical waste disposal.

o Environmental Precautions: Avoid releasing the substance into the environment.[1] Due to its
potential toxicity to aquatic life, prevent it from entering drains, water courses, or the soil.[1]
Collect any spillage to prevent environmental contamination.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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